Cas no 121431-71-8 (Thieno[3,4-b]quinoxaline,1,3,3a,4,9,9a-hexahydro-, 2-oxide)

• Product Name: Thieno[3,4-b]quinoxaline,1,3,3a,4,9,9a-hexahydro-, 2-oxide
• CAS No: 121431-71-8
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 210735
• PubChem ID: 3078489
• Update Time: 2025-04-19

Thieno[3,4-b]quinoxaline,1,3,3a,4,9,9a-hexahydro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]quinoxaline,1,3,3a,4,9,9a-hexahydro-, 2-oxide
• 1,3,3a,4,9,9a-Hexahydrothieno[3,4-b]quinoxaline 2-oxide
• 1,3,3a,4,9,9a-Hexahydrothieno(3,4-b)quinoxaline 2-oxide
• AC1MIRM7
• hexahydro-1,3,3a,4,9,9a thieno [3,4-b] quinoxaline monoxyde-2
• hexahydro-1,3,3a,4,9,9a thieno < 3,4-b> quinoxaline monoxyde-2
• Hexahydro-1,3,3a,4,9,9a thieno(3,4-b)quinoxaline oxyde-2
• Hexahydro-1,3,3a,4,9,9a thieno(3,4-b)quinoxaline oxyde-2 [French]
• LS-152547
• Thieno(3,4-b)quinoxaline, 1,3,3a,4,9,9a-hexahydro-, 2-oxide
• DTXSID00923806
• 121431-71-8
• 1,3,3a,4,9,9a-Hexahydro-2H-2lambda~4~-thieno[3,4-b]quinoxalin-2-one

• Inchi： 1S/C10H12N2OS/c13-14-5-9-10(6-14)12-8-4-2-1-3-7(8)11-9/h1-4,9-12H,5-6H2
• InChI Key： CVKQQGHRARURPG-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)NC1C=CC=CC=1N2)=O

Computed Properties

• Exact Mass: 208.06716
• Monoisotopic Mass: 208.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 510.4°Cat760mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.719
• PSA: 41.13